Cas no 2229659-02-1 (3-(3,4-dihydro-2H-1-benzopyran-3-yl)prop-2-en-1-ol)

• Product Name: 3-(3,4-dihydro-2H-1-benzopyran-3-yl)prop-2-en-1-ol
• CAS No: 2229659-02-1
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 6126918
• PubChem ID: 165637282
• Update Time: 2025-06-23

3-(3,4-dihydro-2H-1-benzopyran-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-2H-1-benzopyran-3-yl)prop-2-en-1-ol
• EN300-2000321
• 2229659-02-1

• Inchi： 1S/C12H14O2/c13-7-3-4-10-8-11-5-1-2-6-12(11)14-9-10/h1-6,10,13H,7-9H2/b4-3+
• InChI Key： DUXIICLYTBCQOG-ONEGZZNKSA-N
• SMILES： O1C2C=CC=CC=2CC(/C=C/CO)C1

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(3,4-dihydro-2H-1-benzopyran-3-yl)prop-2-en-1-ol

3-(3,4-Dihydro-2H-1-Benzopyran-3-yl)prop-2-en-1-ol: A Comprehensive Overview

3-(3,4-Dihydro-2H-1-Benzopyran-3-yl)prop-2-en-1-ol is a compound with the CAS registry number 2229659-02-1, which has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of benzopyrans, which are aromatic heterocyclic compounds with a fused benzene ring and a pyran ring. The presence of the propenol group further enhances its functional versatility, making it a subject of interest in both academic and industrial research.

The structure of 3-(3,4-dihydro-2H-1-benzopyran-3-yl)prop-2-en-1-ol is characterized by a benzopyran skeleton with a dihydro configuration at positions 3 and 4. This dihydro feature introduces a degree of unsaturation, which can influence the compound's reactivity and stability. The propenol substituent at position 3 adds another layer of complexity, as it introduces an allylic alcohol functionality. This combination of structural elements makes the compound suitable for various chemical transformations, including oxidation, reduction, and cyclization reactions.

Recent studies have highlighted the potential of benzopyran derivatives in the field of pharmaceutical chemistry. For instance, research has shown that certain benzopyran derivatives exhibit antioxidant, anti-inflammatory, and even anticancer activities. These findings suggest that 3-(3,4-dihydro-2H-1-benzopyran-3-yl)propenol could serve as a lead compound for the development of novel therapeutic agents. Furthermore, its ability to undergo various chemical modifications makes it a valuable building block in drug design.

In addition to its pharmacological applications, this compound has also been explored in the context of material science. The unique electronic properties of benzopyrane derivatives make them promising candidates for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, paving the way for its large-scale production and application.

The synthesis of 3-(3,4-dihydro-2H-benzopyran)propenol typically involves multi-step processes that include both organic and organometallic reactions. One common approach involves the coupling of aromatic aldehydes with appropriate enol ethers or esters under catalytic conditions. The use of transition metal catalysts has significantly improved the yield and selectivity of these reactions, making them more practical for industrial applications.

From an analytical standpoint, this compound can be characterized using a variety of spectroscopic techniques such as UV-vis spectroscopy, NMR spectroscopy, and mass spectrometry. These methods allow for precise determination of its molecular structure and purity, which are critical factors in ensuring its reliability for downstream applications.

In conclusion, 3-(3,4-dihydro-benzopyran)propenol (CAS No: 222965902) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new properties and applications for this compound, it is likely to play an increasingly important role in advancing scientific and technological frontiers.